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Compound of Interest

Compound Name: 3-Octyn-2-one

CAS No.: 1119-58-0

Cat. No.: B15837982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following handling and storage procedures for 3-Octyn-2-one (CAS No. 1119-

58-0) are based on available chemical data and general laboratory safety principles. A

comprehensive Safety Data Sheet (SDS) with complete hazard information is not readily

available. Therefore, users must conduct a thorough risk assessment before handling this

compound and treat it as a substance with unknown potential hazards.

Chemical and Physical Properties
3-Octyn-2-one is a chemical compound with the molecular formula C8H12O.[1] The following

table summarizes its key physical and chemical properties.
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Property Value Source

Molecular Weight 124.18 g/mol [1]

Molecular Formula C8H12O [1]

CAS Number 1119-58-0 [1]

Synonyms

Acetylbutylacetylene,

Butyl(acetyl)acetylene, Oct-3-

yn-2-one

[1]

Topological Polar Surface Area 17.1 Å² [1]

Rotatable Bond Count 2 [1]

Heavy Atom Count 9 [1]

Safety and Hazard Information
Detailed hazard information for 3-Octyn-2-one is limited. While no specific GHS classification

is available, it is prudent to handle this compound with care, assuming it may be flammable,

and an irritant to the skin and eyes.

Personal Protective Equipment (PPE)
Due to the lack of comprehensive safety data, a conservative approach to personal protection

is recommended.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves prior to use.

Skin and Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area. If inhalation risk is

high, use a NIOSH-approved respirator.
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Handling and Storage Protocols
Handling Procedures

Engineering Controls: Handle 3-Octyn-2-one in a well-ventilated area, preferably within a

chemical fume hood.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.

Storage Procedures
Container: Keep the container tightly closed.

Storage Conditions: Store in a cool, dry, and well-ventilated place.

Incompatible Materials: While specific incompatibilities are not documented, avoid storing

with strong oxidizing agents, strong acids, and strong bases.

Experimental Protocols
Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Use

personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.[2]

Logical Workflow for Handling and Storage
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Caption: Safe Handling and Storage Workflow for 3-Octyn-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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